molecular formula C70H140O4 B3308427 Octadecanoic acid, C16-18-alkyl esters CAS No. 93820-97-4

Octadecanoic acid, C16-18-alkyl esters

Cat. No. B3308427
CAS RN: 93820-97-4
M. Wt: 1045.9 g/mol
InChI Key: BHXOBVQQGGHPJY-UHFFFAOYSA-N
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Description

Octadecanoic acid, C16-18-alkyl esters, also known as cetearyl stearate, is a compound with the molecular formula C70H140O4 . It is used in various applications and industries .


Synthesis Analysis

The production of alkyl esters, such as Octadecanoic acid, C16-18-alkyl esters, can be achieved through the esterification route. A scalable process has been reported where fly ash is used as a catalyst . The catalyst, which consists of mixed oxides like alumina, iron oxide, calcium oxide, magnesium oxide, and silica, is employed for the esterification reaction without modification .


Molecular Structure Analysis

The molecular structure of Octadecanoic acid, C16-18-alkyl esters is represented by the formula C70H140O4 . This compound has a molecular weight of 508.902 .


Chemical Reactions Analysis

Esters, including Octadecanoic acid, C16-18-alkyl esters, undergo various chemical reactions. The acid and base-catalyzed hydrolyses of esters have been classified into eight possible mechanisms depending on whether the reaction is acid or base-catalyzed, unimolecular or bimolecular type, and involves acyl bond cleavage or alkoxy bond cleavage .

Mechanism of Action

The mechanism of action of esters involves the presence of an electronegative substituent that can act as a leaving group during nucleophile substitution reactions . This is a key difference between carboxylic acid derivatives and other functional groups .

properties

IUPAC Name

hexadecyl octadecanoate;octadecyl octadecanoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C36H72O2.C34H68O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34(35)36-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h3-35H2,1-2H3;3-33H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BHXOBVQQGGHPJY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCCCC.CCCCCCCCCCCCCCCCCC(=O)OCCCCCCCCCCCCCCCC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C70H140O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

1045.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Cetearyl stearate

CAS RN

93820-97-4
Record name Cetearyl stearate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0093820974
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Octadecanoic acid, C16-18-alkyl esters
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